

An In-Depth Technical Guide to the Mechanism of Action of Pyridazinone Compounds

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 2-Phenyl-3(2H)-pyridazinone

CAS No.: 14135-63-8

Cat. No.: B085013

[Get Quote](#)

Abstract

The pyridazinone scaffold represents a versatile and privileged structure in medicinal chemistry, giving rise to a wide array of compounds with significant therapeutic applications.^[1]^[2] These agents exhibit diverse pharmacological activities, including cardiotonic, anticancer, and anti-inflammatory effects.^[2]^[3] This guide provides an in-depth exploration of the core mechanisms of action of pyridazinone compounds, with a primary focus on their roles as phosphodiesterase 3 (PDE3) inhibitors and calcium sensitizers in cardiovascular disease, and as multi-targeted agents in oncology. We will dissect the key signaling pathways, present validated experimental workflows for mechanism-of-action studies, and offer insights into the structure-activity relationships that govern their biological effects. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this important chemical class.

Introduction: The Versatility of the Pyridazinone Scaffold

Pyridazinone, a six-membered heterocyclic ring, has become a focal point in drug discovery due to its remarkable ability to interact with a multitude of biological targets.^[1] This chemical moiety is at the heart of several marketed drugs and numerous clinical candidates. The therapeutic breadth of pyridazinone derivatives is extensive, ranging from treating congestive heart failure to combating various cancers.^[3]

The primary mechanisms driving these effects often involve the modulation of key enzymes and signaling proteins. In the cardiovascular realm, pyridazinones are renowned for their "inodilator" properties, concurrently enhancing cardiac contractility (inotropic effect) and promoting vasodilation.^{[4][5]} This dual action is primarily achieved through two synergistic mechanisms:

- **Phosphodiesterase 3 (PDE3) Inhibition:** Preventing the breakdown of the second messenger cyclic adenosine monophosphate (cAMP).^{[3][6][7]}
- **Calcium (Ca²⁺) Sensitization:** Increasing the efficiency of cardiac muscle contraction without increasing intracellular calcium levels.^{[6][8]}

In oncology, pyridazinone derivatives have demonstrated efficacy by targeting a different set of cellular pathways, including the inhibition of various protein kinases like VEGFR-2, and enzymes involved in DNA replication and repair, leading to cell cycle arrest and apoptosis.^{[3][9][10][11]}

This guide will systematically explore these mechanisms, providing the scientific rationale and practical methodologies required to investigate them effectively.

Core Mechanism in Cardiovascular Disease: Inodilation

The hallmark of cardiotonic pyridazinones such as Levosimendan and Pimobendan is their ability to improve cardiac output without significantly increasing myocardial oxygen demand, a common pitfall of traditional inotropes.^{[12][13]} This favorable profile stems from a sophisticated dual mechanism of action.

Phosphodiesterase 3 (PDE3) Inhibition


Phosphodiesterases are enzymes that hydrolyze cyclic nucleotides (cAMP and cGMP), thus terminating their signaling roles.^[3] Pyridazinone compounds like Pimobendan are potent and selective inhibitors of the PDE3 isoform, which is highly expressed in cardiac and vascular smooth muscle.^{[8][12][14]}

Mechanism:

- **PDE3 Inhibition:** The pyridazinone compound binds to the active site of PDE3, preventing it from hydrolyzing cAMP to inactive AMP.^[7]
- **Increased cAMP Levels:** This inhibition leads to an accumulation of intracellular cAMP.^{[3][7]}
- **PKA Activation:** Elevated cAMP levels activate Protein Kinase A (PKA).^[15]
- **Downstream Effects:**
 - **In the Heart (Positive Inotropy):** PKA phosphorylates L-type calcium channels, leading to a modest increase in calcium influx and enhanced contractility.^[7]
 - **In Vascular Smooth Muscle (Vasodilation):** PKA activation leads to the phosphorylation of proteins that promote muscle relaxation, resulting in vasodilation. This reduces both the preload and afterload on the heart.^{[6][16]}

This pathway is crucial for the vasodilatory effects and contributes to the positive inotropic effects of many pyridazinone drugs.^[12]

Signaling Pathway: PDE3 Inhibition by Pyridazinone



[Click to download full resolution via product page](#)

Caption: PDE3 inhibition pathway by pyridazinone compounds.

Myofilament Calcium Sensitization

A distinguishing feature of pyridazinones like Levosimendan and Pimobendan is their ability to act as calcium sensitizers.^{[8][17][18]} This mechanism allows for an increase in the force of contraction without the need to elevate intracellular Ca²⁺ concentrations, thereby avoiding the risks of arrhythmias and increased oxygen consumption associated with Ca²⁺ overload.^{[6][19]}

Mechanism:

- **Binding to Troponin C:** The pyridazinone compound binds to cardiac troponin C (cTnC) in a calcium-dependent manner.^{[4][18]}
- **Conformational Stabilization:** This binding stabilizes the Ca²⁺-bound conformation of cTnC.^{[6][20]}

- **Enhanced Actin-Myosin Interaction:** The stabilized conformation enhances the interaction between actin and myosin filaments for a given level of calcium.[4]
- **Increased Contractility:** This results in a more forceful and efficient myocardial contraction. [19]

This Ca²⁺-sensitizing effect is particularly beneficial in the failing heart, where the response to calcium can be blunted.[6]

Core Mechanisms in Oncology


The pyridazinone scaffold is also a promising core for the development of anticancer agents that target various pathways in cancer cells.[3] These compounds often exhibit multi-targeted activities.

- **Kinase Inhibition:** Many pyridazinone derivatives have been designed to inhibit protein kinases that are crucial for tumor growth and angiogenesis, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[9][10] Molecular docking studies have provided insights into the binding modes of these compounds to the kinase domain.[9]
- **Enzyme Inhibition:** Certain derivatives act as inhibitors of enzymes vital for cancer cell proliferation, such as tubulin polymerization, PARP, and DHFR.[3]
- **Induction of Apoptosis:** Studies have shown that some anticancer pyridazinones can induce apoptosis (programmed cell death) by upregulating pro-apoptotic genes like p53 and Bax, while downregulating anti-apoptotic genes like Bcl-2.[9][10]

Experimental Workflows for Elucidating Mechanism of Action

A multi-step, integrated approach is essential to accurately define the mechanism of action of a novel pyridazinone compound.

Workflow Diagram: Mechanism of Action Elucidation



[Click to download full resolution via product page](#)

Caption: A stepwise workflow for elucidating a compound's MOA.

Step 1: Biochemical and Biophysical Assays

These initial assays confirm direct interaction with the putative molecular target and quantify the binding affinity and kinetics.

Protocol: PDE3 Inhibition Assay (Fluorescence Polarization)

- **Rationale:** Fluorescence Polarization (FP) is a robust, homogeneous assay format ideal for high-throughput screening. It measures the change in the rotational speed of a fluorescently labeled substrate upon enzymatic cleavage.^[21] This method directly quantifies enzyme activity and its inhibition.^[21]
- **Principle:** A fluorescein-labeled cAMP (cAMP-FAM) tumbles rapidly in solution, resulting in low polarization. PDE3 hydrolyzes cAMP-FAM, and the resulting linear AMP-FAM is captured by a binding agent, forming a large, slow-tumbling complex with high polarization. Inhibitors prevent this conversion, keeping the polarization low.^[21]
- **Step-by-Step Methodology:**
 - **Reagent Preparation:** Prepare assay buffer, recombinant human PDE3B enzyme, cAMP-FAM substrate, and the pyridazinone test compound at various concentrations.
 - **Compound Plating:** Dispense 2 μ L of the test compound dilutions into a 384-well assay plate. Include wells for a known inhibitor (e.g., Cilostamide) as a positive control and DMSO as a negative (vehicle) control.
 - **Enzyme Addition:** Add 10 μ L of diluted PDE3B enzyme solution to all wells. Incubate for 15 minutes at room temperature to allow compound-enzyme interaction.
 - **Reaction Initiation:** Add 10 μ L of the cAMP-FAM substrate to initiate the enzymatic reaction.
 - **Incubation:** Incubate the plate for 60 minutes at 30°C in the dark.
 - **Reaction Termination & Detection:** Add 10 μ L of the Binding Agent solution to stop the reaction and bind the product. Incubate for another 30 minutes.

- Data Acquisition: Read the fluorescence polarization on a microplate reader equipped with appropriate filters (e.g., 485 nm excitation, 530 nm emission).
- Data Analysis: Convert FP values to percent inhibition relative to controls and plot against compound concentration to determine the IC₅₀ value.

Protocol: Surface Plasmon Resonance (SPR) for Binding Kinetics

- Rationale: SPR is a label-free technique that provides real-time quantitative data on binding affinity (K_D) and kinetics (k_{on} and k_{off}).^[22] This is crucial for understanding the drug-target interaction profile.^[22]^[23]^[24]
- Step-by-Step Methodology:
 - Chip Preparation: Covalently immobilize the purified target protein (e.g., PDE3) onto a sensor chip surface. A reference flow cell is prepared similarly but without the protein to allow for background signal subtraction.
 - Analyte Preparation: Prepare a series of precise dilutions of the pyridazinone compound (the analyte) in a suitable running buffer.
 - Binding Measurement: Inject the analyte dilutions sequentially over the sensor and reference surfaces at a constant flow rate. The change in refractive index, proportional to mass binding, is recorded in real-time as a sensorgram.
 - Dissociation: After the association phase, flow running buffer alone over the surface to monitor the dissociation of the compound from the target.
 - Regeneration: If necessary, inject a regeneration solution to remove all bound analyte, preparing the surface for the next cycle.
 - Data Analysis: After double-referencing (subtracting the reference channel and a buffer-only injection), fit the association and dissociation curves to a suitable binding model (e.g., 1:1 Langmuir) to calculate the association rate (k_{on}), dissociation rate (k_{off}), and the equilibrium dissociation constant (K_D = k_{off}/k_{on}).

Step 2: Cellular Assays

Cellular assays validate that the target engagement observed in biochemical assays translates to a functional response in a biological context.

Protocol: Cellular cAMP Measurement Assay

- **Rationale:** This assay directly measures the functional consequence of PDE3 inhibition in a cellular environment.^{[25][26]} Luminescent or fluorescent reporter systems are commonly used for their high sensitivity and compatibility with high-throughput formats.^{[25][27]}
- **Principle:** A common format uses a luminescent signal that is inversely proportional to the amount of cAMP.^[25] In the absence of cAMP, a modified luciferase produces a bright signal. When cAMP is present, it activates PKA, which consumes ATP, reducing the amount available for the luciferase and thus decreasing the light output.^[25]
- **Step-by-Step Methodology:**
 - **Cell Plating:** Seed a suitable cell line (e.g., HEK293 or primary cardiomyocytes) in a 96-well plate and grow to confluence.
 - **Compound Treatment:** Treat cells with various concentrations of the pyridazinone compound for a predetermined time (e.g., 30 minutes).
 - **Adenylyl Cyclase Stimulation:** Add an adenylyl cyclase activator (e.g., Forskolin) to all wells except the unstimulated control. This creates a baseline level of cAMP for inhibitors to act upon.
 - **Cell Lysis:** Lyse the cells using the provided lysis buffer to release intracellular cAMP.
 - **cAMP Detection:** Transfer the lysate to an assay plate containing the cAMP detection solution (containing PKA and luciferase components).
 - **Signal Generation:** Incubate as per the manufacturer's instructions to allow the enzymatic cascade to proceed.
 - **Luminescence Reading:** Measure the luminescent signal on a plate reader.

- Data Analysis: A lower signal indicates higher cAMP levels (due to PDE inhibition). Calculate the EC50 value for the compound's effect on cAMP accumulation.

Step 3: In Vivo Models

In vivo studies are essential to confirm that the mechanism of action leads to the desired physiological effect in a whole-organism context.

- Rationale: Animal models of disease provide the ultimate preclinical validation of a compound's efficacy and link its molecular mechanism to a therapeutic outcome.[\[28\]](#)[\[29\]](#)
- Example Model for Cardiotonic Drugs:
 - Model: Dog models of congestive heart failure (e.g., induced by chronic rapid pacing) are frequently used as their cardiovascular physiology closely resembles that of humans.[\[28\]](#)[\[30\]](#)
 - Procedure: Once heart failure is established, the pyridazinone compound is administered (e.g., orally or via infusion).
 - Endpoints & Pharmacodynamics: Key parameters are measured over time, including:
 - Hemodynamics: Left ventricular pressure, cardiac output, systemic vascular resistance.
 - Echocardiography: Ejection fraction, fractional shortening.
 - Biomarkers: Plasma levels of NT-proBNP and troponins.
 - Interpretation: A successful cardiotonic agent will improve hemodynamic parameters and cardiac function, validating the in vitro and cellular findings.

Data Presentation and Interpretation

Clear presentation of quantitative data is critical for comparing compounds and making informed decisions in a drug discovery program.

Table 1: Example Data Summary for Pyridazinone Analogs

Compound ID	PDE3 IC50 (nM) [Biochemical]	SPR KD (nM) vs. PDE3 [Biophysical]	Cellular cAMP EC50 (nM) [Functional]
PYD-001	15.2	12.8	45.7
PYD-002	120.5	115.1	350.2
PYD-003	2.1	1.8	8.4
Cilostamide	25.0	22.5	78.1

- Interpretation: This table allows for a clear structure-activity relationship (SAR) analysis. PYD-003 is the most potent compound across all assays, showing excellent correlation between direct target binding (Biochemical, Biophysical) and cellular functional activity. The rightward shift in potency from biochemical to cellular assays is expected and provides insight into factors like cell permeability and stability.

Conclusion

Pyridazinone compounds are a clinically and scientifically significant class of molecules with diverse and potent mechanisms of action. Their success in cardiovascular medicine is rooted in the elegant dual mechanism of PDE3 inhibition and calcium sensitization, which provides effective inodilation with an improved safety profile. Their emergence as multi-targeted anticancer agents highlights the versatility of the scaffold. A rigorous, multi-tiered experimental approach, progressing from biochemical assays to cellular systems and finally to in vivo models, is paramount for accurately elucidating their mechanisms and unlocking their full therapeutic potential.

References

- Al-Tel, T. H., Al-Qawasmeh, R. A., & Zaarour, R. H. (2022). An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer. *Future medicinal chemistry*, 14(13), 995–1018. [\[Link\]](#)
- Patching, S. G. (2015). Surface plasmon resonance spectroscopy for characterisation of membrane protein-ligand interactions and its potential for drug discovery. *Biochimica et biophysica acta*, 1848(9), 1941–1968. [\[Link\]](#)

- Abdel-Maksoud, M. S., El-Gamal, M. I., Al-Mokadem, A. Z., et al. (2023). Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investigation. RSC medicinal chemistry, 14(10), 1932–1953. [\[Link\]](#)
- LITFL. (2020). Levosimendan. Retrieved from [\[Link\]](#)
- BPS Bioscience. (n.d.). PDE3B Assay Kit. Retrieved from [\[Link\]](#)
- Khan, I., Zaib, S., Batool, S., et al. (2016). Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold.
- Slideshare. (n.d.). Evaluation methods cardiotonic drugs. Retrieved from [\[Link\]](#)
- Oh, K. S., Lee, J. H., Kim, J. H., et al. (2012). Effects of pimobendan for mitral valve regurgitation in dogs. Journal of veterinary medical science, 74(1), 55–59. [\[Link\]](#)
- Reaction Biology. (n.d.). PDE Screening Services for Drug Discovery. Retrieved from [\[Link\]](#)
- Abdel-Maksoud, M. S., El-Gamal, M. I., Al-Mokadem, A. Z., et al. (2023). Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investigation. RSC Medicinal Chemistry. [\[Link\]](#)
- ResearchGate. (n.d.). Screening Methods for the Evaluation of Cardiotonic Drugs. Retrieved from [\[Link\]](#)
- Bassyouni, F. A., El-Sawy, E. R., & El-Sayed, M. A. A. (2023). Pyridazinone: Current Progress in Synthesis of its Derivatives and Biological Activity. Current Organic Synthesis, 20(10), 1184-1200. [\[Link\]](#)
- Al-Dhaher, A. T., & Al-Kuraishy, H. M. (2019). Use of levosimendan in acute and advanced heart failure: short review. Therapeutics and clinical risk management, 15, 753–759. [\[Link\]](#)
- Aragen Life Sciences. (n.d.). Surface Plasmon Resonance for Biomolecular Interaction Analysis. Retrieved from [\[Link\]](#)
- Sharma, A., & Kumar, A. (2013). Calcium Sensitizing and Phosphodiesterase-III Inhibitory Activity of Pyridazine Compounds: A Review. Mini reviews in medicinal chemistry, 13(6), 856–870.

- Today's Veterinary Practice. (n.d.). Pimobendan and Heart Disease. Retrieved from [\[Link\]](#)
- National Center for Biotechnology Information. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). Assay Guidance Manual. [\[Link\]](#)
- National Toxicology Program (NTP). (n.d.). In Vitro Cardiotoxicity Screening Approaches. Retrieved from [\[Link\]](#)
- Spectroscopy Online. (2024). Cell and Drug Interactions Studied Using Surface Plasmon Resonance and Fluorescence. [\[Link\]](#)
- Hilton, H. W., & St. John, J. B. (1969). Modes of Action of Pyridazinone Herbicides. Weed Science, 17(4), 541-547. [\[Link\]](#)
- Patsnap Synapse. (2024). What is the mechanism of Pimobendan? Retrieved from [\[Link\]](#)
- European Cardiology Review. (2020). Levosimendan in Cardiogenic Shock. [\[Link\]](#)
- Wikipedia. (n.d.). PDE3 inhibitor. Retrieved from [\[Link\]](#)
- Hawash, M., & Al-Salahat, K. (2024). Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview. Molecules, 29(12), 2828. [\[Link\]](#)
- BellBrook Labs. (n.d.). What is the Best Phosphodiesterase (PDE) Assay for HTS? Retrieved from [\[Link\]](#)
- Wikipedia. (n.d.). Pimobendan. Retrieved from [\[Link\]](#)
- ResearchGate. (n.d.). Phosphodiesterase inhibitors. Part 1: Synthesis and structure–activity relationships of pyrazolopyridine–pyridazinone PDE inhibitors developed from ibudilast. Retrieved from [\[Link\]](#)
- Jeyakanthan, J., Velmurugan, D., & Shanthi, V. (2017). Development of Phosphodiesterase–Protein-Kinase Complexes as Novel Targets for Discovery of Inhibitors with Enhanced Specificity. SLAS DISCOVERY: Advancing the Science of Drug Discovery, 22(8), 957-967. [\[Link\]](#)

- Bio-protocol. (2016). Measurement of Intracellular cAMP Levels Using the Cyclic Nucleotide XP Enzymatic Immunoassay Kit in Bacteria. [[Link](#)]
- MDPI. (2024). Surface Plasmon Resonance (SPR) for the Binding Kinetics Analysis of Synthetic Cannabinoids: Advancing CB1 Receptor Interaction Studies. [[Link](#)]
- ResearchGate. (n.d.). Pyridazinone: An important element of pharmacophore possessing broad spectrum of activity. Retrieved from [[Link](#)]
- Wikipedia. (n.d.). Levosimendan. Retrieved from [[Link](#)]
- CV Pharmacology. (n.d.). Phosphodiesterase Inhibitors. Retrieved from [[Link](#)]
- DVM360. (2006). Pimobendan: Understanding its cardiac effects in dogs with myocardial disease. [[Link](#)]
- DergiPark. (n.d.). Beyond the heart - Exploring the therapeutic potential of PDE3 inhibitors. Retrieved from [[Link](#)]
- Cardiomedex. (n.d.). In vivo models. Retrieved from [[Link](#)]
- Creative BioMart. (n.d.). cAMP Accumulation Assay. Retrieved from [[Link](#)]
- Moya, J., & Garcia-Martin, A. (2006). A review of levosimendan in the treatment of heart failure. Vascular health and risk management, 2(4), 373–384. [[Link](#)]
- Chen, Y., Zhang, Y., & Liu, Y. (2024). Coupling of surface plasmon resonance and mass spectrometry for molecular interaction studies in drug discovery. Journal of pharmaceutical analysis, 14(5), 443–452. [[Link](#)]
- ResearchGate. (n.d.). Pyridazinone derivatives with anticancer activity. Retrieved from [[Link](#)]
- Frontiers. (2018). Human In Silico Drug Trials Demonstrate Higher Accuracy than Animal Models in Predicting Clinical Pro-Arrhythmic Cardiotoxicity. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Pyridazinone: Current Progress in Synthesis of its Derivatives and Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. mdpi.com [mdpi.com]
- 3. An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 4. What is the mechanism of Pimobendan? [synapse.patsnap.com]
- 5. dvm360.com [dvm360.com]
- 6. jchemrev.com [jchemrev.com]
- 7. PDE3 inhibitor - Wikipedia [en.wikipedia.org]
- 8. Pimobendan - Wikipedia [en.wikipedia.org]
- 9. Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investigation - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investigation - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
- 11. researchgate.net [researchgate.net]
- 12. todaysveterinarypractice.com [todaysveterinarypractice.com]
- 13. Levosimendan in Cardiogenic Shock | ECR Journal [ecrjournal.com]
- 14. Effects of pimobendan for mitral valve regurgitation in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. Measurement of cAMP for G α s- and G α i Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 16. CV Pharmacology | Phosphodiesterase Inhibitors [cvpharmacology.com]
- 17. dovepress.com [dovepress.com]

- [18. Levosimendan - Wikipedia \[en.wikipedia.org\]](#)
- [19. A review of levosimendan in the treatment of heart failure - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [20. litfl.com \[litfl.com\]](#)
- [21. bpsbioscience.com \[bpsbioscience.com\]](#)
- [22. Surface plasmon resonance spectroscopy for characterisation of membrane protein-ligand interactions and its potential for drug discovery - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [23. Surface Plasmon Resonance for Biomolecular Interaction Analysis \[aragen.com\]](#)
- [24. mdpi.com \[mdpi.com\]](#)
- [25. Measuring cAMP Levels and Cytotoxicity in a Single Plate Well \[promega.jp\]](#)
- [26. cAMP Accumulation Assay - Creative BioMart \[creativebiomart.net\]](#)
- [27. cAMP-Screen and cAMP-Screen Direct Chemiluminescent Immunoassay Systems | Thermo Fisher Scientific - JP \[thermofisher.com\]](#)
- [28. Evaluation methods cardiotonic drugs | PPTX \[slideshare.net\]](#)
- [29. cardiomedex.com \[cardiomedex.com\]](#)
- [30. researchgate.net \[researchgate.net\]](#)
- [To cite this document: BenchChem. \[An In-Depth Technical Guide to the Mechanism of Action of Pyridazinone Compounds\]. BenchChem, \[2026\]. \[Online PDF\]. Available at: \[https://www.benchchem.com/product/b085013/docs#an-in-depth-technical-guide-to-the-mechanism-of-action-of-pyridazinone-compounds\]](#)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)